Methyl amino(5-bromo-2-methoxyphenyl)acetate hydrochloride
Overview
Description
Methyl amino(5-bromo-2-methoxyphenyl)acetate hydrochloride, also known as BAM-15, is a chemical compound that has gained attention in the scientific community due to its potential as a mitochondrial uncoupler. BAM-15 has been shown to increase mitochondrial respiration and decrease ATP production, leading to an increase in metabolic rate.
Scientific Research Applications
Pharmacological Mechanisms of Similar Compounds
Environmental Estrogens and Their Effects : Chemicals with estrogenic activity, such as Methoxychlor, which is metabolized into its active estrogenic form, HPTE, have been studied for their physiological effects, particularly on the reproductive system. Methoxychlor's proestrogenic activity and its adverse effects on fertility and development highlight the importance of understanding the biochemical interactions and toxicological impacts of similar compounds (Cummings, 1997).
Structure—Activity Relationship of Antimetastatic Compounds : The effectiveness of different functional groups, including methoxy, methyl, amino, and bromo, in inhibiting cancer cell growth and their antimetastatic effects, underscores the significance of chemical structure in developing anticancer drugs. The review suggests future directions for the design and development of more effective anticancer drugs by modifying these functional groups (Liew et al., 2020).
Synthetic Aminoindanes and Their Pharmacology : The exploration of aminoindanes, including their history, chemistry, pharmacology, and potential risks, reveals the complexity of novel psychoactive substances. This highlights the importance of understanding the biochemical properties and potential applications of synthetic compounds, including those with amino groups, in both medical and recreational contexts (Pinterová et al., 2017).
properties
IUPAC Name |
methyl 2-amino-2-(5-bromo-2-methoxyphenyl)acetate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO3.ClH/c1-14-8-4-3-6(11)5-7(8)9(12)10(13)15-2;/h3-5,9H,12H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFDZORURSQYRPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Br)C(C(=O)OC)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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